Cas no 1782248-22-9 (6-bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid)

• Product Name: 6-bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
• CAS No: 1782248-22-9
• MF: C₇H₄BrN₃O₂
• MW: 242.029560089111
• CID: 5715819
• PubChem ID: 84018413
• Update Time: 2026-03-11

6-bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
• CS-0310349
• 1782248-22-9
• P20923
• 6-bromo-2h-pyrazolo[3,4-b]pyridine-3-carboxylic acid
• 6-Bromo-1h-pyrazolo[3,4-b]pyridine-3-carboxylicacid
• PS-20196
• 1H-Pyrazolo[3,4-b]pyridine-3-carboxylic acid, 6-bromo-

• Inchi： 1S/C7H4BrN3O2/c8-4-2-1-3-5(7(12)13)10-11-6(3)9-4/h1-2H,(H,12,13)(H,9,10,11)
• InChI Key： FUJNTBZOHBYMTJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(N=1)=NNC=2C(=O)O

Computed Properties

• Exact Mass: 240.94869g/mol
• Monoisotopic Mass: 240.94869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 2.068±0.06 g/cm3(Predicted)
• Boiling Point: 517.0±45.0 °C(Predicted)
• pka: 1.82±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 6-bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid

6-Bromo-1H-Pyrazolo[3,4-b]Pyridine-3-Carboxylic Acid: A Comprehensive Overview

The compound 6-bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid, with the CAS number 1782248-22-9, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are known for their unique structural features and diverse biological activities. The presence of a bromine atom at the 6-position and a carboxylic acid group at the 3-position introduces intriguing electronic and steric properties, making it a valuable substrate for further chemical modifications and biological evaluations.

Recent studies have highlighted the potential of 6-bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid as a lead compound in drug discovery. Researchers have explored its ability to modulate various cellular pathways, particularly in the context of cancer and inflammatory diseases. The pyrazolopyridine core is known to interact with key proteins involved in these pathways, suggesting its role as a potential therapeutic agent. Moreover, the bromine substituent at position 6 enhances the molecule's stability and bioavailability, making it an attractive candidate for further preclinical studies.

In terms of synthesis, 6-bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid can be prepared through a variety of routes, including cyclization reactions and substitution strategies. One notable approach involves the reaction of a suitably substituted bromopyridine derivative with an amide or nitrile group under acidic conditions. This method not only ensures high yields but also allows for precise control over the regiochemistry of the product. The carboxylic acid functionality can be further modified to introduce additional substituents, thereby expanding the structural diversity of this compound class.

The structural versatility of 6-bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid has also led to its use as a building block in medicinal chemistry. By incorporating this compound into larger molecular frameworks, researchers have been able to design novel agents with improved pharmacokinetic profiles and enhanced therapeutic efficacy. For instance, recent work has focused on developing prodrugs that can be activated within specific tissues or compartments, thereby minimizing off-target effects and improving drug safety.

In addition to its pharmacological applications, 6-bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid has found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to act as a charge transport material in organic light-emitting diodes (OLEDs) and photovoltaic cells. Initial results suggest that this compound could significantly enhance device performance by improving charge mobility and emission efficiency.

The synthesis and characterization of 6-bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid have been extensively documented in recent scientific literature. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its structure and purity. These studies have also provided valuable insights into the compound's thermal stability and reactivity under various conditions.

In conclusion, 6-bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid represents a versatile and multifaceted molecule with significant potential across multiple disciplines. Its unique chemical properties, coupled with its promising biological activity profiles, make it an invaluable tool for researchers in both academia and industry. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutics and advanced materials.